![molecular formula C15H22BFO2 B6148540 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 2098215-62-2](/img/no-structure.png)
2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (FTPTMD) is a boron-containing compound that has recently emerged as a promising tool in scientific research applications. FTPTMD has a wide variety of applications, ranging from synthetic organic chemistry to biochemistry and physiology. The unique properties of FTPTMD make it particularly attractive for use in laboratory experiments.
Scientific Research Applications
2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used in a number of scientific research applications, including organic synthesis, biochemistry and physiology. In organic synthesis, 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be used as a catalyst for the synthesis of a variety of compounds, including substituted benzene derivatives. In biochemistry and physiology, 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been used to study the mechanism of action of a number of enzymes and proteins.
Mechanism of Action
2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been shown to interact with a variety of enzymes and proteins. The exact mechanism of action of 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is not yet fully understood, however, it is believed to act as an inhibitor of enzymes and proteins by binding to their active sites.
Biochemical and Physiological Effects
2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been shown to have a number of biochemical and physiological effects. In biochemical studies, 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been shown to inhibit the activity of a number of enzymes and proteins. In physiological studies, 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and it is relatively stable under a variety of conditions. Additionally, 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has a wide range of applications in organic synthesis, biochemistry and physiology. However, 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane also has some limitations for use in laboratory experiments. It is not soluble in aqueous solutions and it is not very stable at high temperatures.
Future Directions
There are a number of potential future directions for the use of 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in scientific research. One potential future direction is the use of 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane to study the mechanism of action of a variety of enzymes and proteins. Additionally, 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could be used to study the effects of 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane on the activity of enzymes and proteins. Furthermore, 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could be used in the synthesis of a variety of compounds, including substituted benzene derivatives. Finally, 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane could be used in the development of new therapeutic agents for a variety of diseases.
Synthesis Methods
2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can be synthesized by a variety of methods. One method involves the reaction of 2-fluoro-6-(propan-2-yl)phenylboronic acid with tetramethyl-1,3,2-dioxaborolane in the presence of a base such as triethylamine. This reaction results in the formation of 2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' involves the reaction of 2-fluoro-6-(propan-2-yl)phenylboronic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst and a base.", "Starting Materials": [ "2-fluoro-6-(propan-2-yl)phenylboronic acid", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst", "Base" ], "Reaction": [ "Step 1: Dissolve 2-fluoro-6-(propan-2-yl)phenylboronic acid (1.0 equiv) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 equiv) in a suitable solvent such as toluene or DMF.", "Step 2: Add a palladium catalyst such as Pd(PPh3)4 (0.05 equiv) to the reaction mixture.", "Step 3: Add a base such as potassium carbonate (2.0 equiv) to the reaction mixture.", "Step 4: Heat the reaction mixture at 100-120°C under an inert atmosphere for 24-48 hours.", "Step 5: Cool the reaction mixture to room temperature and filter off any solids.", "Step 6: Purify the crude product by column chromatography using a suitable solvent system such as hexane/ethyl acetate to obtain the desired product '2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane' as a white solid." ] } | |
CAS RN |
2098215-62-2 |
Product Name |
2-[2-fluoro-6-(propan-2-yl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
Molecular Formula |
C15H22BFO2 |
Molecular Weight |
264.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
